2,2,2-trifluoro-N-(2,4,6-tribromophenyl)acetamide

• IUPAC Name: 2,2,2-trifluoro-N-(2,4,6-tribromophenyl)acetamide
• InChI: InChI=1S/C8H3Br3F3NO/c9-3-1-4(10)6(5(11)2-3)15-7(16)8(12,13)14/h1-2H,(H,15,16)
• InChI Key: HCNHDJYUGIMFEV-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1Br)NC(=O)C(F)(F)F)Br)Br
• Molecular Formula: C8H3Br3F3NO
• Molecular Weight: 425.82 g/mol

Description

2,2,2-trifluoro-N-(2,4,6-tribromophenyl)acetamide is a chemical compound with the molecular formula C8H3Br3F3NO. It has a molecular weight of 425.8227296.

Scientific Research Applications

1. Crystal Structure Analysis

The compound (E)-2,2,2-trifluoro-N-[2-(2-nitrovinyl)phenyl]acetamide, a relative of the compound , was synthesized and characterized. The molecular configuration was investigated using X-ray crystallography, revealing intermolecular hydrogen bonds and weak C–H…O contacts. The crystal structure exhibited disorder in the oxygen atoms of the nitro group and three fluorine atoms, showcasing the compound's intricate structural characteristics (Pan et al., 2016).

2. Synthesis of Fluorinated Derivatives

A study discussed various fluorinated derivatives, including 2,2,2-Trifluoro-1-methoxyethanol and N-(2,2,2-Trifluoro-1-hudroxyethyl)acetamide, highlighting a xanthate-transfer approach to α-Trifluoromethylamines. These compounds are key intermediates for biologically active compounds and fluorinated derivatives, indicating the compound's relevance in the synthesis of biologically active structures (Gagosz & Zard, 2006).

3. Synthesis of Antibacterial Agents

Some new fluorine-substituted 3,5-disubstituted amino-1,2,4-triazines were synthesized from aryl-amination of a similar compound, 2,2,2-trifluoro-N-[2-(5-hydroxy-3-thioxo-2,3-dihydro-1,2,4-triazin-6-yl)-4-nitrophenyl]acetamide. These compounds showed interesting activity against various bacteria, demonstrating the potential of the compound in developing new antibacterial agents (Alharbi & Alshammari, 2019).

4. Development of Pesticides

N-derivatives of similar compounds have been characterized by X-ray powder diffraction as potential pesticides. These compounds, including 2-(4-chloro-3,5-dimethylphenoxy)-N-(2,4,6-tribromophenyl)acetamide, display promising characteristics for use in pest control, indicating the potential application of the compound in agricultural sciences (Olszewska et al., 2011).

5. Synthesis of Herbicidal Agents

The compound has been utilized in synthesizing novel herbicidal agents, demonstrating its significance in agricultural chemical research. N-(2-fluoro-5-(3-methyl-2,6-dioxo-4-(trifluoromethyl)-2,3-dihydropyrimidin-1(6H)-yl)phenyl)-2-phenoxy)acetamides were designed and showed good herbicidal activities against various dicotyledonous weeds, highlighting the compound's potential in developing new herbicides (Wu et al., 2011).